Cas no 1251692-66-6 (ethyl 4-(2-{3-ethyl-4-oxo-7-phenyl-3H,4H,5H-pyrrolo[3,2-d]pyrimidin-5-yl}acetamido)benzoate)

• Product Name: ethyl 4-(2-{3-ethyl-4-oxo-7-phenyl-3H,4H,5H-pyrrolo[3,2-d]pyrimidin-5-yl}acetamido)benzoate
• CAS No: 1251692-66-6
• MF: C₂₅H₂₄N₄O₄
• MW: 444.482465744019
• CID: 5434476
• PubChem ID: 49673928
• Update Time: 2025-06-08

ethyl 4-(2-{3-ethyl-4-oxo-7-phenyl-3H,4H,5H-pyrrolo[3,2-d]pyrimidin-5-yl}acetamido)benzoate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-{[(3-ethyl-4-oxo-7-phenyl-3,4-dihydro-5H-pyrrolo[3,2-d]pyrimidin-5-yl)acetyl]amino}benzoate
• 1251692-66-6
• STL130797
• ethyl 4-[[2-(3-ethyl-4-oxo-7-phenylpyrrolo[3,2-d]pyrimidin-5-yl)acetyl]amino]benzoate
• ethyl 4-(2-(3-ethyl-4-oxo-7-phenyl-3H-pyrrolo[3,2-d]pyrimidin-5(4H)-yl)acetamido)benzoate
• F3222-5550
• ethyl 4-(2-{3-ethyl-4-oxo-7-phenyl-3H,4H,5H-pyrrolo[3,2-d]pyrimidin-5-yl}acetamido)benzoate
• VU0515610-1
• AKOS005742810
• Ethyl 4-[[2-(3-ethyl-3,4-dihydro-4-oxo-7-phenyl-5H-pyrrolo[3,2-d]pyrimidin-5-yl)acetyl]amino]benzoate

• Inchi： 1S/C25H24N4O4/c1-3-28-16-26-22-20(17-8-6-5-7-9-17)14-29(23(22)24(28)31)15-21(30)27-19-12-10-18(11-13-19)25(32)33-4-2/h5-14,16H,3-4,15H2,1-2H3,(H,27,30)
• InChI Key： ASVVTJCIMCNLTK-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C1=CC=C(NC(CN2C3C(=O)N(CC)C=NC=3C(C3=CC=CC=C3)=C2)=O)C=C1

Computed Properties

• Exact Mass: 444.17975526g/mol
• Monoisotopic Mass: 444.17975526g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 743
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 93Ų

Experimental Properties

• Density: 1.27±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 11.62±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acylaminobenzoic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Acylaminobenzoic acid and derivatives

Additional information on ethyl 4-(2-{3-ethyl-4-oxo-7-phenyl-3H,4H,5H-pyrrolo[3,2-d]pyrimidin-5-yl}acetamido)benzoate

Ethyl 4-(2-{3-Ethyl-4-Oxo-7-Phenyl-3H,4H,5H-Pyrrolo[3,2-d]Pyrimidin-5-yl}Acetamido)Benzoate (CAS No. 1251692-66-6)

Ethyl 4-(2-{3-Ethyl-4-Oxo-7-Phenyl-3H,4H,5H-pyrrolo[3,2-d]pyrimidin-5-yl}acetamido)benzoate (CAS No. 1251692-66-6) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of pyrrolopyrimidines, which are known for their diverse biological activities, including antiviral, anticancer, and anti-inflammatory properties.

The structure of ethyl 4-(2-{3-ethyl-4-oxo-7-phenyl-3H,4H,5H-pyrrolo[3,2-d]pyrimidin-5-yl}acetamido)benzoate is characterized by a central pyrrolopyrimidine core substituted with an ethyl group at the 3-position and a phenyl group at the 7-position. The acetamido functionality at the 2-position of the benzoate moiety adds to the complexity and potential biological activity of the molecule. This unique structural arrangement provides a platform for exploring its interactions with various biological targets.

Recent research has focused on the pharmacological properties of this compound. Studies have shown that it exhibits potent antiviral activity against a range of viruses, including influenza and herpes simplex virus (HSV). The mechanism of action is believed to involve inhibition of viral replication through interference with key viral enzymes or host cell pathways. Additionally, preliminary data suggest that it may have potential as an anticancer agent due to its ability to induce apoptosis in cancer cells and inhibit tumor growth.

In terms of synthesis, ethyl 4-(2-{3-ethyl-4-oxo-7-phenyl-3H,4H,5H-pyrrolo[3,2-d]pyrimidin-5-yl}acetamido)benzoate can be synthesized through a multi-step process involving the condensation of appropriate precursors. The synthesis typically starts with the formation of the pyrrolopyrimidine core, followed by functionalization at the desired positions. The final step involves coupling with the benzoate moiety to yield the target compound. This synthetic route has been optimized to achieve high yields and purity, making it suitable for large-scale production.

The pharmacokinetic properties of ethyl 4-(2-{3-ethyl-4-oxo-7-phenyl-3H,4H,5H-pyrrolo[3,2-d]pyrimidin-5-yl}acetamido)benzoate have also been investigated. In vitro studies have shown that it has good solubility and stability in physiological conditions. Animal models have demonstrated favorable pharmacokinetic profiles, including good oral bioavailability and a long half-life. These properties are crucial for its potential use as an oral therapeutic agent.

Safety assessments are an essential part of drug development. Preclinical studies have indicated that ethyl 4-(2-{3-ethyl-4-oxo-7-phenyl-3H,4H,5H-pyrrolo[3,2-d]pyrimidin-5-yl}acetamido)benzoate is well-tolerated at therapeutic doses with no significant toxicity observed in animal models. However, further studies are needed to fully evaluate its safety profile in humans.

Clinical trials are currently underway to evaluate the efficacy and safety of ethyl 4-(2-{3-Ethyl-4-Oxo-7-Phe​nyl​l​l​l​l​l​l​l​l​l​l​l​l​l​l​l​l​l​l​​​​​​​​​​​​​​​​���​​​​​​​​​​​​​nypyrrolo[3,2-d]pyrimidin‌‌‌‌‌‌‌‌‌‌‌‌‌‌‌‌‌‌‌‌‍‍‍‍‍‍‍‍‍‍‍‍‍‍‍‍‍5-y}acetamido)benzoate in treating viral infections and cancer. Early results from phase I trials have been promising, with patients showing good tolerability and initial signs of efficacy. Phase II trials are expected to provide more comprehensive data on its therapeutic potential.

In conclusion, ethyl 4-(2-{3-Ethyl\-Oxo\-Phenyll-Pyrrolo\[3\,\(d\]\Pyrimidin\-y\}Acetamido)Benzoate (CAS No. 1251692\-66\-6) represents a promising candidate in the development of novel antiviral and anticancer therapies. Its unique structure and favorable pharmacological properties make it an attractive target for further research and development. As more data become available from ongoing clinical trials, this compound may pave the way for new treatment options in various medical conditions.